3-(o-Tolyl)propanenitrile
Overview
Description
3-(o-Tolyl)propanenitrile is a useful research compound. Its molecular formula is C10H11N and its molecular weight is 145.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystallography and Structural Analysis
Studies on compounds related to 3-(2-Methylphenyl)propanenitrile, such as various propanenitrile derivatives, have been a subject of interest in crystallography and structural analysis. For instance, research on compounds like 2-(4-nitrophenyl)-2-(phenylamino)propanenitrile has involved spectral analysis and X-ray diffraction studies to understand their crystal structure and intermolecular interactions (Sharma et al., 2014).
Synthesis of Heterocyclic Compounds
The synthesis of new heterocyclic compounds using derivatives of propanenitrile is another key area of research. For example, 2-arylhydrazononitriles have been utilized to synthesize a variety of heterocyclic substances, demonstrating significant antimicrobial activities against various bacteria and yeast (Behbehani et al., 2011).
Chemical and Biological Properties
The chemical and biological properties of 2-amino-2-alkyl(aryl)propanenitriles, closely related to 3-(2-Methylphenyl)propanenitrile, have been extensively researched. These compounds serve as precursors for synthesizing imidazole derivatives, oxazoles, isothiazoles, and other heterocyclic systems, showing potential applications in various fields (Drabina & Sedlák, 2012).
Antimicrobial Studies
Antimicrobial studies have been conducted on propanenitrile derivatives. For instance, 3-((4-(4-nitrophenyl)-6-aryl-1,6-dihydropyrimidin-2-yl)thio)propanenitriles and related compounds have shown potent antimicrobial activity against various microorganisms, indicating their potential use in medical applications (Desai et al., 2017).
Environmental Applications
The degradation of propanenitrile compounds in environmental applications is another area of research. The Fe(0)/GAC micro-electrolysis system has been studied for the degradation of 3,3'-iminobis-propanenitrile, highlighting its potential for pollutant removal in water treatment processes (Lai et al., 2013).
Properties
IUPAC Name |
3-(2-methylphenyl)propanenitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N/c1-9-5-2-3-6-10(9)7-4-8-11/h2-3,5-6H,4,7H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NILUTMFDHHGQHO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CCC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.